3,3-difluoro-1,2,3,6-tetrahydropyridine hydrochloride
Description
“3,3-difluoro-1,2,3,6-tetrahydropyridine hydrochloride” is a chemical compound that can be used as a building block in chemical synthesis . It is a derivative of tetrahydropyridine, which is a heterocyclic compound with the formula C5H9N . Tetrahydropyridines exist in distinct structural isomers, including 1,2,3,4-tetrahydropyridine, 1,2,3,6-tetrahydropyridine, and 2,3,4,5-tetrahydropyridine .
Synthesis Analysis
The synthesis of tetrahydropyridines involves several methods. One method involves the partial reduction of pyridinium salts to produce N-alkyltetrahydropyridines . Another method involves the treatment of N-methylpyridinium with borohydride reagents to produce 1-methyl-1,2,3,6-tetrahydropyridine . A modified Ireland-Claisen rearrangement can also lead to tetrahydropyridines via a silyl ketene acetal intermediate .Molecular Structure Analysis
The molecular formula of “this compound” is C5H8ClF2N . The molecular weight of this compound is 155.57 .Chemical Reactions Analysis
Tetrahydropyridines, the parent compounds of “this compound”, can undergo various chemical reactions. For instance, they can neutralize acids in exothermic reactions to form salts plus water . They may also be incompatible with isocyanates, halogenated organics, peroxides, phenols (acidic), epoxides, anhydrides, and acid halides .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3,3-difluoro-1,2,3,6-tetrahydropyridine hydrochloride involves the reaction of 3,3-difluoropyridine with sodium borohydride followed by quaternization with methyl iodide and subsequent treatment with hydrochloric acid.", "Starting Materials": [ "3,3-difluoropyridine", "sodium borohydride", "methyl iodide", "hydrochloric acid" ], "Reaction": [ "Step 1: 3,3-difluoropyridine is reacted with sodium borohydride in anhydrous ethanol to yield 3,3-difluoro-1,2,3,6-tetrahydropyridine.", "Step 2: The resulting product is quaternized with methyl iodide in anhydrous acetone to form the corresponding methylated salt.", "Step 3: The methylated salt is treated with hydrochloric acid to yield 3,3-difluoro-1,2,3,6-tetrahydropyridine hydrochloride." ] } | |
CAS RN |
2648948-48-3 |
Molecular Formula |
C5H8ClF2N |
Molecular Weight |
155.6 |
Purity |
95 |
Origin of Product |
United States |
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